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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanamine

Cat. No.: B1196822

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 1,3-
Cyclohexanedimethanamine (CAS number 2579-20-6), a cycloaliphatic diamine. It details the
compound's physicochemical properties, safety and reactivity data, primary applications, and
an experimental protocol for its synthesis. The information is presented through structured
tables and logical diagrams to facilitate understanding and application in research and
development settings.

Physicochemical Properties

1,3-Cyclohexanedimethanamine, also known as 1,3-bis(aminomethyl)cyclohexane (1,3-
BAC), is a colorless liquid at room temperature with a characteristic amine odor.[1][2] It is
soluble in water, alcohol, and n-hexane.[1] The compound's key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula CsHisN2 [3]
Molecular Weight 142.24 g/mol [3][4]
Appearance Clear colorless liquid [21[31[5]
Odor Amine odor [1]

Boiling Point 220 - 244 °C [1][3][6]
Melting Point <-70°C [11[31[7]
Flash Point 107 - 116 °C (closed cup) [11[2]i61[8]
Density 0.940 - 0.950 g/mL at 20-25 °C  [1][3][6][8]

Vapor Pressure

34 Paat25°C; 1.24 Pa at 20
°C

[3]09]

Refractive Index

n20/D 1.493

[3](8]

Water Solubility

Soluble

[1]3]

pKa

10.57 + 0.29 (Predicted)

[3]

LogP

0.783 at 21.5 °C

[3]

Safety and Reactivity

1,3-Cyclohexanedimethanamine is a corrosive compound that can cause severe skin and

eye burns.[4][5][6] It is harmful if swallowed or in contact with skin.[4][6] Proper personal

protective equipment, including gloves, goggles, and a face shield, should be used when

handling this chemical.[8][10] The material is stable under normal conditions but is incompatible

with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5][10]
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Parameter Description Reference

H302+H312 (Harmful if
swallowed or in contact with
skin), H314 (Causes severe
GHS Hazard Statements ] (4116118l
skin burns and eye damage),
H412 (Harmful to aquatic life

with long lasting effects)

Signal Word Danger [3][8][11]

] - Stable under normal
Chemical Stability [5][10]
temperatures and pressures.

Strong oxidizing agents, acids,

Incompatible Materials acid chlorides, acid [5][10]
anhydrides.
N ] Incompatible materials,
Conditions to Avoid o [5][10]
oxidizers.

Nitrogen oxides (NOXx), carbon
Hazardous Decomposition monoxide (CO), carbon dioxide [5][10]

(CO2), nitrogen.

Hazardous Polymerization Has not been reported. [5][10]

Applications

The primary application of 1,3-Cyclohexanedimethanamine is as a curing agent for epoxy
resins.[2][11] Its alicyclic structure contributes to good weatherability and low yellowing, making
it suitable for various coatings and composite materials.[2]

Key Applications Include:
e Epoxy Resin Curing Agent: Used in paints, coatings, sealants, and flooring.[2][11]

o Composite Materials: Employed in the manufacturing of fiber-reinforced plastics.[2]
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e Specialty Synthesis: It can be used in the synthesis of open-framework bimetallic phosphites
for potential use in molecular sieves and ion exchangers.[3][8] It is also a precursor for
producing the corresponding diisocyanate by reaction with phosgene.[11]

Applications
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Caption: Application workflow of 1,3-Cyclohexanedimethanamine as an epoxy curing agent.
Experimental Protocols
Synthesis of 1,3-Cyclohexanedimethanamine via Hydrogenation

A common industrial method for producing 1,3-Cyclohexanedimethanamine is the catalytic
hydrogenation of m-xylylenediamine (MXDA).[11] A two-stage hydrogenation process can be
employed.[12]

Protocol:
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» First Stage Hydrogenation (MXDA Formation):

o Reactants: Isophthalonitrile, hydrogen, methanol (solvent), Raney's nickel (catalyst), and
liquefied ammonia (auxiliary agent).[12]

o Procedure: The reactants are charged into a suitable reactor. The first stage of
hydrogenation is carried out at a temperature of approximately 40-70°C and a pressure of
5-8 MPa.[12] The reaction proceeds for 1-5 hours to yield an m-xylylenediamine reaction
solution.[12]

e Second Stage Hydrogenation (Ring Saturation):
o Reactants: The m-xylylenediamine reaction solution from the first stage and hydrogen.[12]
o Catalyst: Ruthenium-supported activated carbon (e.g., 5 wt% ruthenium).[12]

o Procedure: The reaction solution is subjected to a second hydrogenation step. This stage
is conducted at a higher temperature of 80-130°C and a pressure of 5-8 MPa.[12] The
reaction time is typically 1-6 hours.[12]

o Product: The final product is 1,3-Cyclohexanedimethanamine.[12]
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Caption: Synthesis pathway for 1,3-Cyclohexanedimethanamine from Isophthalonitrile.

Emergency Handling Protocol: Spills
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In case of a spill, immediate action is required to prevent harm and environmental
contamination. The area should be evacuated and ventilated.

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

y

Ensure Adequate Ventilation

Absorb Spill with Inert Material
(e.q., sand, earth, vermiculite)

/
/ Important

/ Precaution

/
/

Collect into a suitable, closed container
for disposal

Do NOT use combustible materials
(e.g., sawdust)

Dispose of waste according to
local/regional/national regulations

Click to download full resolution via product page
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Caption: Logical workflow for handling a spill of 1,3-Cyclohexanedimethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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